molecular formula C11H14ClN3O B504876 1-(6-Chloropyridine-3-carbonyl)-4-methylpiperazine CAS No. 64614-50-2

1-(6-Chloropyridine-3-carbonyl)-4-methylpiperazine

Cat. No.: B504876
CAS No.: 64614-50-2
M. Wt: 239.7g/mol
InChI Key: OOVHEMFKZRDKEG-UHFFFAOYSA-N
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Description

1-(6-Chloropyridine-3-carbonyl)-4-methylpiperazine is a useful research compound. Its molecular formula is C11H14ClN3O and its molecular weight is 239.7g/mol. The purity is usually 95%.
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Properties

CAS No.

64614-50-2

Molecular Formula

C11H14ClN3O

Molecular Weight

239.7g/mol

IUPAC Name

(6-chloropyridin-3-yl)-(4-methylpiperazin-1-yl)methanone

InChI

InChI=1S/C11H14ClN3O/c1-14-4-6-15(7-5-14)11(16)9-2-3-10(12)13-8-9/h2-3,8H,4-7H2,1H3

InChI Key

OOVHEMFKZRDKEG-UHFFFAOYSA-N

SMILES

CN1CCN(CC1)C(=O)C2=CN=C(C=C2)Cl

Canonical SMILES

CN1CCN(CC1)C(=O)C2=CN=C(C=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 6-Chloro-nicotinic acid (3.00 g, 19.0 mmol) in 30 mL dimethylformamide was added (benzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate (10.9 g, 20.9 mmol), 1-methylpiperazine (2.30 g, 22.1 mmol), and triethylamine (2.18 g, 21.5 mmol). After stirring for 18 hours, this was partitioned between ethyl acetate and water. The ethylacetate layer was dried over anhydrous sodium sulfate, concentrated in vacuo, and purified by flash chromatography (elution with 3% methanol/dichloromethane) to yield (6-Chloro-pyridin-3-yl)-(4-methyl-piperazin-1-yl)-methanone (2.50 g, 9.33 mmol).
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
10.9 g
Type
reactant
Reaction Step One
Quantity
2.3 g
Type
reactant
Reaction Step One
Quantity
2.18 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One

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